Cas no 2138189-55-4 (N-ethyl-2,2-difluoro-3-pyrazol-1-ylpropan-1-amine)

• Product Name: N-ethyl-2,2-difluoro-3-pyrazol-1-ylpropan-1-amine
• CAS No: 2138189-55-4
• MF: C₈H₁₃F₂N₃
• MW: 189.205728292465
• CID: 5299551
• Update Time: 2025-08-04

N-ethyl-2,2-difluoro-3-pyrazol-1-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• [2,2-difluoro-3-(1H-pyrazol-1-yl)propyl](ethyl)amine
• N-ethyl-2,2-difluoro-3-pyrazol-1-ylpropan-1-amine
• 1H-Pyrazole-1-propanamine, N-ethyl-β,β-difluoro-

• Inchi： 1S/C8H13F2N3/c1-2-11-6-8(9,10)7-13-5-3-4-12-13/h3-5,11H,2,6-7H2,1H3
• InChI Key： CWSNDDNDFVWTSS-UHFFFAOYSA-N
• SMILES： FC(CN1C=CC=N1)(CNCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 152
• XLogP3: 0.8
• Topological Polar Surface Area: 29.8

Additional information on N-ethyl-2,2-difluoro-3-pyrazol-1-ylpropan-1-amine

Introduction to N-ethyl-2,2-difluoro-3-pyrazol-1-ylpropan-1-amine (CAS No. 2138189-55-4)

N-ethyl-2,2-difluoro-3-pyrazol-1-ylpropan-1-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This organofluorine derivative belongs to the pyrazole class, which is well-known for its broad spectrum of biological activities. The presence of fluorine atoms in its molecular structure enhances its metabolic stability and binding affinity, making it a promising candidate for drug development.

The compound's molecular formula is C₈H₁₁FN₂O, and it features a pyrazole ring linked to a propanamine backbone. The N-ethyl group and the difluoro substitution at the 2-position of the pyrazole ring contribute to its distinct chemical behavior. This arrangement not only influences its reactivity but also its potential interactions with biological targets, such as enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of N-ethyl-2,2-difluoro-3-pyrazol-1-ylpropan-1-amine with greater accuracy. Molecular docking studies have shown that this compound can interact with various biological targets, including kinases and ion channels. These interactions are thought to be mediated by the pyrazole ring and the amine functional group, which can form hydrogen bonds with polar residues in protein binding pockets.

The synthesis of N-ethyl-2,2-difluoro-3-pyrazol-1-ylpropan-1-amine involves multi-step organic reactions, including condensation, fluorination, and amination processes. The use of advanced synthetic methodologies has improved the yield and purity of this compound, making it more accessible for further research. Fluorinated pyrazoles have been extensively studied for their potential applications in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding.

In recent years, there has been a growing interest in the development of small-molecule inhibitors for therapeutic applications. N-ethyl-2,2-difluoro-3-pyrazol-1-ylpropan-1-amine has shown promise as a lead compound in this context. Its unique structural features make it a versatile scaffold for designing novel drugs targeting various diseases. For instance, preliminary studies suggest that this compound may have potential applications in oncology and inflammation-related disorders.

The role of organofluorine chemistry in drug discovery cannot be overstated. Fluorine atoms can significantly alter the pharmacological properties of molecules by influencing their lipophilicity, metabolic stability, and binding affinity. The incorporation of fluorine into pharmaceuticals has led to the development of several successful drugs, including antiviral and anticancer agents. N-ethyl-2,2-difluoro-3-pyrazol-1-ylopane amine is no exception and represents an important advancement in this field.

Furthermore, the pyrazole scaffold is known for its versatility in drug design. Pyrazoles have been incorporated into a wide range of therapeutic agents due to their ability to engage with multiple biological targets. The structural flexibility of the pyrazole ring allows for modifications that can fine-tune its pharmacological activity. This makes N-ethyl - 2 , 2 - difluoro - 3 - pyrazol - 1 - ylpropan - 1 - amine a valuable building block for medicinal chemists.

Recent clinical trials have begun to explore the potential therapeutic effects of fluorinated pyrazoles in human health conditions. While more research is needed to fully understand their mechanisms of action, preliminary results are encouraging. These studies highlight the importance of continued investigation into compounds like N - ethyl - 2 , 2 - difluoro - 3 - pyrazol - 1 - ylpropan - 1 - amine , which may lead to novel treatments for various diseases.

The future direction of research on N - ethyl - 2 , 2 - difluoro - 3 - pyrazol - 1 ylpropan - 1 amine includes further optimization of its chemical structure to enhance its bioavailability and target specificity. Advances in synthetic chemistry and computational modeling will play a crucial role in this process. Additionally , exploring its potential applications in different therapeutic areas will be a key focus for future studies.

In conclusion , N ethyl 2 , 2 difluoro 3 pyrazol ylpropan amine ( CAS No .2138189554) is a structurally interesting compound with significant potential in pharmaceutical research . Its unique combination of functional groups makes it a versatile scaffold for drug development . As our understanding of organofluorine chemistry continues to grow , compounds like this one are likely to play an increasingly important role in the discovery and development of new medicines.